Cas no 1170198-70-5 (3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine)

• Product Name: 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine
• CAS No: 1170198-70-5
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 6382545
• PubChem ID: 44062292
• Update Time: 2025-06-09

3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine
• 2-cyclopropyl-5-(1-pyridin-3-ylsulfonylpiperidin-4-yl)-1,3,4-oxadiazole
• 1170198-70-5
• AKOS024514987
• F5597-0093
• 3-{[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]sulfonyl}pyridine
• 2-cyclopropyl-5-(1-(pyridin-3-ylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazole
• VU0648411-1

• Inchi： 1S/C15H18N4O3S/c20-23(21,13-2-1-7-16-10-13)19-8-5-12(6-9-19)15-18-17-14(22-15)11-3-4-11/h1-2,7,10-12H,3-6,8-9H2
• InChI Key： JZQQNUTWBZZZIT-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(S(C3=CC=CN=C3)(=O)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine

Introduction to 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine (CAS No. 1170198-70-5)

3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine, with the CAS number 1170198-70-5, is a potent and selective small molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl-substituted 1,3,4-oxadiazole moiety and a piperidine sulfonamide group. These structural elements contribute to its high affinity and selectivity for specific biological targets, making it a valuable tool in the development of novel therapeutic agents.

The cyclopropyl substituent in the 1,3,4-oxadiazole ring is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial for improving the pharmacokinetic properties of the compound, such as its oral bioavailability and half-life. The piperidine sulfonamide group, on the other hand, plays a critical role in modulating the compound's interaction with its target proteins, thereby fine-tuning its biological activity.

Recent studies have highlighted the potential of 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine as a lead compound for various therapeutic applications. One of the most promising areas of research involves its use as an inhibitor of specific enzymes involved in inflammatory and autoimmune diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the inflammatory pathway, leading to a significant reduction in inflammation in preclinical models.

In addition to its anti-inflammatory properties, 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine has shown promise in the treatment of neurological disorders. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits neuroprotective effects by modulating specific receptors in the brain. These findings suggest that it could be a potential candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine has also been extensively studied in clinical trials. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and exhibits a favorable safety profile. These trials have provided valuable insights into the dosing regimens and potential side effects associated with this molecule.

From a synthetic chemistry perspective, 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine can be synthesized using a variety of methods. One common approach involves the coupling of an appropriately substituted piperidine sulfonamide with a cyclopropyl-substituted 1,3,4-oxadiazole intermediate. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 3-{4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-ylsulfonyl}pyridine (CAS No. 1170198-70-5) is a versatile and promising compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.